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Compound of Interest |

Compound Name: 6-Amino-5-chloropicolinonitrile
CAS No.: 1805511-71-0
Cat. No.: B1413568
. J

2-Amino-3-chloro-5-cyanopyridine is a highly functionalized heterocyclic compound that has
garnered significant attention in various fields of chemistry, most notably in medicinal chemistry
and materials science. Its unique arrangement of amino, chloro, and cyano groups on a
pyridine ring imparts a distinct reactivity profile, making it a valuable building block for the
synthesis of more complex molecules. This guide provides a comprehensive overview of its
fundamental chemistry, including its synthesis, reactivity, and key applications, with a focus on
practical insights for researchers and professionals in drug development.

Molecular Structure and Properties

The structure of 2-Amino-3-chloro-5-cyanopyridine features a pyridine ring substituted with an
amino group at the 2-position, a chlorine atom at the 3-position, and a cyano group at the 5-
position. This substitution pattern leads to a unique interplay of electronic effects that govern its
reactivity. The electron-donating amino group activates the ring towards electrophilic
substitution, while the electron-withdrawing chloro and cyano groups deactivate the ring and
influence the regioselectivity of its reactions.

A summary of its key properties is presented below:
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Property Value

Molecular Formula C6HACIN3

Molecular Weight 153.57 g/mol

Appearance Off-white to yellow or brown powder or crystals
Melting Point 218 - 224 °C

Boiling Point 338.8 °C at 760 mmHg (Predicted)

Solubility Soluble in DMSO, Methanol

Synthesis of 2-Amino-3-chloro-5-cyanopyridine

The most common and practical synthesis of 2-Amino-3-chloro-5-cyanopyridine involves the
reaction of 2-amino-5-cyanopyridine with a chlorinating agent. A widely used and effective
method is the chlorination using N-chlorosuccinimide (NCS) in a suitable solvent.

Experimental Protocol: Synthesis via Chlorination with
NCS

This protocol outlines a standard laboratory procedure for the synthesis of 2-Amino-3-chloro-5-
cyanopyridine.

Materials:

e 2-Amino-5-cyanopyridine

N-Chlorosuccinimide (NCS)

Acetonitrile (anhydrous)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser
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e Heating mantle

o Standard glassware for workup and purification

Procedure:

e To a solution of 2-amino-5-cyanopyridine (1.0 eq) in anhydrous acetonitrile, add N-
chlorosuccinimide (1.1 eq) portion-wise at room temperature.

« Stir the resulting mixture at room temperature for 30 minutes.

e Heat the reaction mixture to reflux (approximately 80-82 °C) and maintain for 2-3 hours.

e Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature.

e Pour the mixture into ice-water and stir for 30 minutes.

o Collect the precipitated solid by vacuum filtration.

¢ \Wash the solid with cold water and then with a small amount of cold ethanol.

e Dry the product under vacuum to afford 2-Amino-3-chloro-5-cyanopyridine as a solid.

Diagram of Synthetic Workflow:
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Caption: Generalized pathway for SNAr reactions.

Applications in Drug Discovery and Medicinal
Chemistry

2-Amino-3-chloro-5-cyanopyridine is a prominent scaffold in the development of novel
therapeutic agents. Its ability to serve as a versatile starting material for the synthesis of a wide
range of substituted pyridines makes it highly valuable in drug discovery programs.

One of the most notable applications is in the synthesis of kinase inhibitors. The pyridine core
can mimic the purine scaffold of ATP, and the various functional groups allow for the
introduction of substituents that can specifically target the ATP-binding site of kinases. For
example, derivatives of 2-Amino-3-chloro-5-cyanopyridine have been investigated as inhibitors
of various kinases involved in cancer and inflammatory diseases.

Conclusion

2-Amino-3-chloro-5-cyanopyridine is a compound of significant interest due to its versatile
reactivity and its utility as a building block in the synthesis of complex organic molecules. A
thorough understanding of its synthesis, reactivity, and applications is crucial for chemists
working in drug discovery, materials science, and related fields. The information provided in this
guide serves as a foundational resource for researchers and professionals, enabling them to
leverage the unique chemical properties of this important heterocyclic compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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